Cas no 2228719-43-3 (2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol
• CAS No: 2228719-43-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6258865
• PubChem ID: 165885067
• Update Time: 2025-10-29

2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol
• 2228719-43-3
• EN300-1957953

• Inchi： 1S/C9H9F2NO3/c1-5-3-2-4-6(12(14)15)7(5)8(13)9(10)11/h2-4,8-9,13H,1H3
• InChI Key： AGEVSRSRVIGOKO-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=CC=1C)[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol

Introduction to 2,2-Difluoro-1-(2-Methyl-6-Nitrophenyl)ethan-1-ol (CAS No. 2228719-43-3)

2,2-Difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol, with the CAS number 2228719-43-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its difluoro substitution on the ethyl group and a nitrophenyl moiety, which endow it with distinct physical and chemical properties.

The molecular formula of 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol is C₁₀H₉F₂NO₃, and its molecular weight is approximately 233.18 g/mol. The presence of the fluorine atoms and the nitro group imparts significant electronic effects, making this compound highly reactive and versatile in synthetic chemistry. These properties have led to its exploration in the synthesis of more complex molecules and as a potential intermediate in the development of novel pharmaceuticals.

In terms of physical properties, 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol is a white crystalline solid at room temperature. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but is relatively insoluble in water. This solubility profile makes it suitable for use in various chemical reactions and processes that require organic solvents.

The synthesis of 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol typically involves several steps, including the introduction of the difluoro group and the nitration of the aromatic ring. One common synthetic route involves the reaction of 2-methylphenol with an appropriate difluorinated reagent, followed by nitration to introduce the nitro group. The final step involves the reduction of the carbonyl group to form the alcohol functionality. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent Research and Applications:

In recent years, there has been a growing interest in exploring the biological activities of compounds containing fluorine atoms due to their unique properties. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and altered binding affinities compared to their non-fluorinated counterparts. These characteristics make them attractive candidates for drug discovery and development.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol as a lead compound for developing new anti-inflammatory agents. The researchers found that this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and asthma.

Another area of research has focused on the use of fluorinated compounds in imaging agents for diagnostic purposes. A study published in Chemical Communications demonstrated that 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol-based compounds can be used as contrast agents in magnetic resonance imaging (MRI). The unique electronic properties of these compounds enhance their detectability and provide improved image resolution.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound, especially those with reactive functional groups like nitro groups. While 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, experiments should be conducted in well-ventilated areas or fume hoods to minimize exposure to vapors.

FUTURE DIRECTIONS:

The future research directions for 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol are promising. Ongoing studies are exploring its potential as a scaffold for developing new drugs with improved pharmacological profiles. Additionally, there is interest in using this compound as a building block for creating more complex molecules with specific biological activities.

In conclusion, 2,2-difluoro-1-(2-methyl-6-nitrophenyl)ethan-1-ol (CAS No. 2228719-43-3) is a versatile organic compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and properties make it an attractive candidate for further investigation and optimization in various scientific fields.